Cas no 685094-11-5 (1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride)

• Product Name: 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride
• CAS No: 685094-11-5
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• CID: 6797523
• PubChem ID: 9990806
• Update Time: 2025-06-13

1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 685094-11-5
• SCHEMBL5958352
• F97157
• 1-(2-FLUOROPHENYL)-1H-PYRAZOL-3-AMINE HYDROCHLORIDE
• 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride

• Inchi： 1S/C9H8FN3.ClH/c10-7-3-1-2-4-8(7)13-6-5-9(11)12-13;/h1-6H,(H2,11,12);1H
• InChI Key： WMQDBPKYNRPQBP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1N1C=CC(N)=N1

Computed Properties

• Exact Mass: 213.0469032g/mol
• Monoisotopic Mass: 213.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride

Recent Advances in the Study of 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride (CAS: 685094-11-5)

The compound 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride (CAS: 685094-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its fluorophenyl and pyrazole amine structure, has been investigated for its role in modulating various biological pathways, particularly those involving kinase inhibition and neurotransmitter regulation. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has focused on the compound's ability to act as a selective kinase inhibitor. Kinases play a crucial role in cellular signaling, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride exhibits promising inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for developing novel kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's interaction with neurotransmitter systems. The fluorophenyl moiety, in particular, has been shown to influence binding affinity to certain neurotransmitter receptors, making it a candidate for central nervous system (CNS) drug development. Animal studies have indicated that derivatives of this compound may exhibit anxiolytic or antidepressant effects, although further pharmacokinetic and toxicological evaluations are required to confirm these observations.

The synthesis of 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated larger-scale production, enabling more extensive preclinical testing. Notably, the hydrochloride salt form has been found to enhance the compound's solubility and stability, which are critical factors for its bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Nevertheless, the growing body of research on 1-(2-Fluorophenyl)-1H-pyrazol-3-amine hydrochloride underscores its potential as a versatile pharmacophore in drug discovery. Continued exploration of its mechanisms of action and structural derivatives may unlock new therapeutic avenues for treating complex diseases.